Cas no 2757955-43-2 (2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate)
2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
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- EN300-37153299
- 2757955-43-2
- 2-(4,4-dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate
- 2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate
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- Inchi: 1S/C18H28O3S/c1-14-5-7-17(8-6-14)22(19,20)21-13-15(2)16-9-11-18(3,4)12-10-16/h5-8,15-16H,9-13H2,1-4H3
- InChI Key: YNTZGYBVAGEEEZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)C1CCC(C)(C)CC1
Computed Properties
- Exact Mass: 324.17591592g/mol
- Monoisotopic Mass: 324.17591592g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 51.8Ų
2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37153299-0.05g |
2-(4,4-dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate |
2757955-43-2 | 95.0% | 0.05g |
$587.0 | 2025-03-18 | |
| Enamine | EN300-37153299-0.1g |
2-(4,4-dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate |
2757955-43-2 | 95.0% | 0.1g |
$615.0 | 2025-03-18 | |
| Enamine | EN300-37153299-0.25g |
2-(4,4-dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate |
2757955-43-2 | 95.0% | 0.25g |
$642.0 | 2025-03-18 | |
| Enamine | EN300-37153299-0.5g |
2-(4,4-dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate |
2757955-43-2 | 95.0% | 0.5g |
$671.0 | 2025-03-18 | |
| Enamine | EN300-37153299-1.0g |
2-(4,4-dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate |
2757955-43-2 | 95.0% | 1.0g |
$699.0 | 2025-03-18 | |
| Enamine | EN300-37153299-2.5g |
2-(4,4-dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate |
2757955-43-2 | 95.0% | 2.5g |
$1370.0 | 2025-03-18 | |
| Enamine | EN300-37153299-5.0g |
2-(4,4-dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate |
2757955-43-2 | 95.0% | 5.0g |
$2028.0 | 2025-03-18 | |
| Enamine | EN300-37153299-10.0g |
2-(4,4-dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate |
2757955-43-2 | 95.0% | 10.0g |
$3007.0 | 2025-03-18 |
2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate
Research Brief on 2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate (CAS: 2757955-43-2)
Recent studies on the compound 2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate (CAS: 2757955-43-2) have highlighted its potential applications in medicinal chemistry and drug development. This sulfonate ester derivative has garnered attention due to its unique structural properties, which make it a promising candidate for various therapeutic applications. Researchers have focused on its synthesis, physicochemical properties, and biological activity, aiming to explore its utility in targeted drug delivery and as a precursor for more complex pharmacologically active molecules.
The synthesis of 2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate involves a multi-step organic reaction process, starting from readily available precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further research. Key studies have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its molecular structure and purity, ensuring its suitability for subsequent biological evaluations.
In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate exhibits moderate inhibitory effects on certain enzymatic targets involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent, although further in vivo studies are required to validate these effects and assess its pharmacokinetic and toxicological profiles. Additionally, its lipophilic nature and stability under physiological conditions make it a viable candidate for formulation into various drug delivery systems, such as nanoparticles or liposomes.
Another area of interest is the compound's role as a chemical intermediate in the synthesis of more complex molecules. Researchers have utilized 2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate as a building block for the development of novel sulfonamide derivatives, which are known for their broad-spectrum biological activities, including antimicrobial and anticancer properties. The ability to modify its structure while retaining key functional groups opens up numerous possibilities for drug discovery and optimization.
Despite these promising findings, challenges remain in the development and application of 2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate. Issues such as scalability of synthesis, potential toxicity, and the need for more comprehensive biological testing must be addressed to fully realize its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound from the laboratory to clinical applications.
In conclusion, 2-(4,4-Dimethylcyclohexyl)propyl 4-methylbenzene-1-sulfonate represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and preliminary biological activities warrant further investigation, with the potential to contribute significantly to the development of new therapeutic agents. Continued research and interdisciplinary collaboration will be key to unlocking its full potential and translating these findings into practical medical applications.
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